Cas no 406235-63-0 (4-(1H-Indol-4-yl)benzoic acid)

• Product Name: 4-(1H-Indol-4-yl)benzoic acid
• CAS No: 406235-63-0
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 925983
• PubChem ID: 22729988
• Update Time: 2025-04-19

4-(1H-Indol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Indol-4-yl)benzoic acid
• I14-4944
• 406235-63-0
• DTXSID00627877
• SCHEMBL2947880
• AKOS015916340

• Inchi： 1S/C15H11NO2/c17-15(18)11-6-4-10(5-7-11)12-2-1-3-14-13(12)8-9-16-14/h1-9,16H,(H,17,18)
• InChI Key： FFMMAZPPNXRIOO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC=CC2=C1C=CN2)=O

Computed Properties

• Exact Mass: 237.07900
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 3.53310